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Compound of Interest

Compound Name: ortho-Topolin riboside-d4

Cat. No.: B15558596 Get Quote

Introduction

ortho-Topolin riboside-d4 is a deuterated form of ortho-topolin riboside, a naturally occurring

aromatic cytokinin, a class of plant hormones that play a crucial role in cell division and

differentiation. Due to its isotopic labeling, ortho-topolin riboside-d4 serves as an invaluable

tool in mass spectrometry-based quantitative studies, acting as an internal standard for the

accurate determination of its non-labeled counterpart in various biological matrices. This

technical guide provides an in-depth overview of its properties, applications, and relevant

experimental protocols for researchers, scientists, and drug development professionals.

Physicochemical Properties
The fundamental properties of ortho-Topolin riboside-d4 and its unlabeled analog are

summarized below. These values are essential for the preparation of standards, experimental

design, and data analysis.
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Property ortho-Topolin riboside-d4 ortho-Topolin riboside

CAS Number 74511-48-1[1][2] 50868-58-1[3]

Molecular Formula C₁₇H₁₅D₄N₅O₅ C₁₇H₁₉N₅O₅[3][4]

Molecular Weight 377.39[1][2] 373.36[3][4]

Purity
>95% (Typically confirmed by

HPLC)

>95% (Typically confirmed by

HPLC)[3]

Appearance White to off-white solid White to off-white solid

Storage -20°C[5][6] -20°C[5][6]

Solubility
Soluble in DMSO and

Methanol

Soluble in DMSO and

Methanol

Note: Specific purity and isotopic enrichment should be confirmed with the Certificate of

Analysis provided by the supplier.

Applications in Research and Drug Development
The primary application of ortho-topolin riboside-d4 is as an internal standard in liquid

chromatography-mass spectrometry (LC-MS) for the quantification of ortho-topolin riboside.

The unlabeled compound, ortho-topolin riboside, has demonstrated significant biological

activity, particularly in cancer research.

Anticancer Research
Recent studies have highlighted the potential of ortho-topolin riboside as an anticancer agent.

Research has shown its efficacy in non-small cell lung cancer (NSCLC) and radio-resistant

breast cancer models.

Non-Small Cell Lung Cancer (NSCLC): ortho-Topolin riboside has been shown to induce

cytotoxicity in NSCLC cell lines. Mechanistic studies indicate that its antiproliferative and

apoptotic effects are mediated through the downregulation of p-ERK and p-AKT levels and

the upregulation of cleaved Caspase-3.[7] Furthermore, it has been observed to reduce

amino acid and pyrimidine synthesis in NSCLC cells and xenograft tumors.[7]
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Radio-resistant Breast Cancer: In combination with protocatechualdehyde, ortho-topolin

riboside has demonstrated synergistic effects in reducing the viability of radio-resistant

breast cancer cells.[8] The combination impacts key metabolic and signaling pathways,

including β-alanine metabolism and the HIF-1, FoxO, and MAPK signaling pathways.[8]

Plant Science
As a cytokinin, ortho-topolin riboside is utilized in plant biology to study its role in growth,

development, and response to environmental stress. It has been investigated for its

involvement in the response to nitrogen depletion, which can enhance biomass and biofuel

productivity.

Experimental Protocols
Quantification of ortho-Topolin Riboside using LC-
MS/MS with ortho-Topolin Riboside-d4 as an Internal
Standard
This protocol outlines a general procedure for the quantification of ortho-topolin riboside in a

biological matrix (e.g., plasma, cell lysate).

1. Materials:

ortho-Topolin riboside (analyte standard)

ortho-Topolin riboside-d4 (internal standard)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Ultrapure water

Biological matrix (e.g., plasma, cell lysate)

Microcentrifuge tubes

HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/41067076/
https://pubmed.ncbi.nlm.nih.gov/41067076/
https://www.benchchem.com/product/b15558596?utm_src=pdf-body
https://www.benchchem.com/product/b15558596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Standard Preparation:

Prepare stock solutions of ortho-topolin riboside and ortho-topolin riboside-d4 (e.g., 1

mg/mL) in DMSO or methanol.

Prepare a series of working standard solutions of ortho-topolin riboside by serial dilution of

the stock solution with a suitable solvent (e.g., 50% ACN in water).

Prepare a working solution of the internal standard, ortho-topolin riboside-d4, at a fixed

concentration (e.g., 100 ng/mL) in the same solvent.

3. Sample Preparation (Protein Precipitation):

To 50 µL of the biological sample, add 150 µL of ACN containing the internal standard

(ortho-topolin riboside-d4).

Vortex for 1 minute to precipitate proteins.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

Transfer the supernatant to an HPLC vial for analysis.

4. LC-MS/MS Analysis:

LC Conditions (Example):

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in ACN

Gradient: A suitable gradient to separate the analyte from matrix components.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

MS/MS Conditions (Example):
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Ionization Mode: Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM) transitions:

ortho-Topolin riboside: m/z 374.1 -> 242.1

ortho-Topolin riboside-d4: m/z 378.1 -> 246.1

Optimize collision energy and other MS parameters for maximum signal intensity.

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the analyte standards.

Determine the concentration of ortho-topolin riboside in the unknown samples by

interpolating their peak area ratios from the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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